2-amino-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile

Specification

• CAS No.: 1250721-65-3
• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19
• IUPAC Name: 2-amino-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile
• Standard InChI: InChI=1S/C9H9N3O/c10-4-6-3-7-5-13-2-1-8(7)12-9(6)11/h3H,1-2,5H2,(H2,11,12)
• Standard InChI Key: XQFVNNPWOOKFLJ-UHFFFAOYSA-N
• SMILES: C1COCC2=CC(=C(N=C21)N)C#N
• Canonical SMILES: C1COCC2=CC(=C(N=C21)N)C#N

Introduction

Synthesis of Related Compounds

The synthesis of pyrano-pyridine derivatives often involves condensation reactions between appropriate starting materials. For example, the synthesis of 2-amino-4H-pyran-3-carbonitrile derivatives involves reactions between dienones and malononitrile in the presence of catalysts like piperidine. This suggests that similar methods could be applied to synthesize 2-amino-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile, although specific conditions might vary.

Biological Activities of Related Compounds

Related compounds, such as 2-amino-4H-pyran-3-carbonitrile derivatives, have been studied for their antitubercular activities. Some of these derivatives have shown promising activity against Mycobacterium tuberculosis, although results can vary significantly depending on the specific structure and substitution patterns. The introduction of a carbonitrile group can potentially enhance biological activity by providing additional sites for interaction with biological targets.

Data Tables for Related Compounds

Given the lack of specific data on 2-amino-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile, we can look at related compounds for insights into their properties and activities.

Compound	Molecular Formula	Biological Activity
2-Amino-4H-Pyran-3-Carbonitrile	C6H6N2O	Antitubercular (variable efficacy)
7,8-Dihydro-5H-Pyrano[4,3-B]pyridin-3-amine	C8H10N2O	No specific activity reported